Cas no 922700-61-6 (N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide
• CAS No: 922700-61-6
• MF: C₂₁H₁₅FN₂OS
• MW: 362.420006990433
• CID: 5497617
• Update Time: 2025-10-28

N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorophenyl)acetamide
• Benzeneacetamide, N-[3-(2-benzothiazolyl)phenyl]-4-fluoro-
• N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C21H15FN2OS/c22-16-10-8-14(9-11-16)12-20(25)23-17-5-3-4-15(13-17)21-24-18-6-1-2-7-19(18)26-21/h1-11,13H,12H2,(H,23,25)
• InChI Key： FFQWVAKSMIWJED-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC(C3=NC4=CC=CC=C4S3)=C2)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide (CAS No. 922700-61-6)

The compound N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide, identified by its CAS number 922700-61-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzothiazole-derived acetamide exhibits unique structural features, including a fluorophenyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions, given the growing demand for targeted therapies and small-molecule inhibitors in modern medicine.

In recent years, the scientific community has focused on structure-activity relationships (SAR) to optimize compounds like N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide. Its benzothiazole core is known for its versatility in binding to biological targets, making it a promising candidate for kinase inhibition or receptor modulation. The inclusion of a fluorophenyl group enhances its metabolic stability, a critical factor in drug design and ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These attributes align with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of CAS 922700-61-6 involves multi-step organic reactions, often starting from 2-aminothiophenol and 4-fluorophenylacetic acid derivatives. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Given the rising interest in heterocyclic compounds, this molecule is frequently discussed in forums exploring scaffold hopping strategies or fragment-based drug discovery.

From a commercial perspective, N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide is available through chemical suppliers specializing in research-grade intermediates. Its applications extend to high-throughput screening (HTS) and lead optimization studies, particularly in oncology and neurology. The compound’s lipophilicity and hydrogen-bonding capacity make it a valuable tool for probing protein-ligand interactions, a hot topic in computational chemistry and molecular docking simulations.

Environmental and safety considerations for CAS 922700-61-6 are consistent with standard laboratory practices for handling non-hazardous organic compounds. Researchers emphasize proper waste disposal and personal protective equipment (PPE) when working with this chemical. As sustainability gains traction in the pharmaceutical industry, greener synthesis routes for such benzothiazole acetamides are under investigation, aligning with the principles of green chemistry.

In conclusion, N-3-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide represents a compelling case study in medicinal chemistry. Its structural complexity and functional diversity position it as a subject of ongoing research, particularly in the context of personalized therapeutics and multi-target drug development. For scientists exploring bioisosteres or pharmacophore modeling, this compound offers rich opportunities for innovation.